Cas no 5638-38-0 (1,3-Oxathiolan-2-imine)

1,3-Oxathiolan-2-imine structure
1,3-Oxathiolan-2-imine structure
Product name:1,3-Oxathiolan-2-imine
CAS No:5638-38-0
MF:C3H5NOS
MW:103.142899274826
CID:2696989
PubChem ID:20981979

1,3-Oxathiolan-2-imine Chemical and Physical Properties

Names and Identifiers

    • 1,3-oxathiolan-2-imine
    • DTXSID60610144
    • SCHEMBL2193921
    • 2-imino-1,3-oxathiolane
    • 5638-38-0
    • DTXCID80560899
    • 1,3-Oxathiolan-2-imine
    • Inchi: InChI=1S/C3H5NOS/c4-3-5-1-2-6-3/h4H,1-2H2
    • InChI Key: BDOJZGBCTFWTPV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 103.00918496g/mol
  • Monoisotopic Mass: 103.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 73.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.4Ų

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